Cas no 259086-95-8 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid
• CAS No: 259086-95-8
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 2838157
• PubChem ID: 15549675
• Update Time: 2025-11-05

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid
• 259086-95-8
• SCHEMBL15505363
• (3E)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-3-enoic acid
• EN300-22906311
• EN300-27730041
• 5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)pent-3-enoic acid

• Inchi： 1S/C20H19NO4/c22-19(23)11-5-6-12-21-20(24)25-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-10,18H,11-13H2,(H,21,24)(H,22,23)/b6-5+
• InChI Key： JUYHAUMSNXJFPJ-AATRIKPKSA-N
• SMILES： O(C(NC/C=C/CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 337.13140809Da
• Monoisotopic Mass: 337.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid (CAS 259086-95-8): A Versatile Building Block in Peptide Synthesis and Drug Discovery

The compound 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid (CAS 259086-95-8) represents an important Fmoc-protected amino acid derivative widely used in modern peptide synthesis and medicinal chemistry. As researchers increasingly focus on peptide-based therapeutics and bioconjugation techniques, this specialized chemical has gained significant attention in pharmaceutical research and development.

Structurally, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid features both an Fmoc protecting group and a pent-3-enoic acid backbone, making it particularly valuable for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, which can be selectively removed under mild basic conditions while leaving other protecting groups intact.

Recent advancements in peptide drug development have highlighted the importance of compounds like 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid. The global market for peptide therapeutics is projected to grow significantly, driven by their high specificity and lower toxicity compared to small molecule drugs. This growth creates increased demand for specialized amino acid derivatives that enable more efficient synthesis of complex peptide structures.

The unique unsaturated carbon chain in 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid offers several advantages in peptide modification and conjugation chemistry. The double bond in the pentenoic acid moiety provides a reactive site for various click chemistry applications and post-synthetic modifications, making this compound particularly valuable for creating peptide-drug conjugates and targeted therapeutics.

In peptide synthesis protocols, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid is typically employed as a building block for introducing specific functionalities into peptide sequences. The compound's compatibility with standard Fmoc chemistry allows for seamless integration into automated peptide synthesizers, while its unique structure enables the creation of peptides with tailored properties for drug delivery systems and biomaterials.

Quality control of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid typically involves analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy to ensure high purity and correct structure. These quality measures are particularly important as the compound finds increasing applications in GMP-grade peptide production for clinical research and therapeutic development.

The compound's role in peptide stapling techniques has attracted particular interest recently. By incorporating 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid into peptide sequences, researchers can create stabilized α-helical structures that show enhanced proteolytic stability and cell permeability - two critical challenges in peptide-based drug development.

Storage and handling of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid require standard precautions for amino acid derivatives, including protection from moisture and storage at recommended temperatures. Proper handling ensures the compound's stability and maintains its reactivity for peptide coupling reactions.

As the field of precision medicine advances, specialized compounds like 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid are becoming increasingly valuable tools. Their ability to facilitate the creation of targeted peptide therapeutics and diagnostic agents positions them as key components in the development of next-generation biopharmaceuticals.

The synthesis and application of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid continue to evolve with advancements in peptide chemistry. Recent publications have demonstrated its utility in creating peptide nanomaterials, bioactive surfaces, and controlled release systems, expanding its potential beyond traditional pharmaceutical applications.

For researchers working with 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid, understanding its reactivity profile and coupling efficiency is essential for successful peptide synthesis. The compound typically shows excellent compatibility with standard peptide coupling reagents such as HBTU, HATU, or PyBOP, though optimization may be required for specific sequences.

The growing interest in peptide-based vaccines and immunotherapies has further increased the relevance of specialized amino acid building blocks like 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid. Its ability to introduce specific functionalities into peptide antigens makes it valuable for developing next-generation vaccines and immune modulators.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-3-enoic acid (CAS 259086-95-8) represents a versatile and valuable tool in modern peptide chemistry and drug discovery. Its unique structural features and compatibility with standard Fmoc-based synthesis protocols make it particularly useful for researchers developing innovative therapeutic peptides, bioconjugates, and functional biomaterials. As the field of peptide therapeutics continues to expand, the importance of specialized building blocks like this compound will only increase.